(E)-1-[2-(4-bromophenyl)sulfanyl-4-methylquinolin-3-yl]-3-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[2-(4-bromophenyl)sulfanyl-4-methylquinolin-3-yl]-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C25H17BrFNOS/c1-16-21-4-2-3-5-22(21)28-25(30-20-13-9-18(26)10-14-20)24(16)23(29)15-8-17-6-11-19(27)12-7-17/h2-15H,1H3/b15-8+
• InChI Key: WVYROAGJXGKCNQ-OVCLIPMQSA-N
• Canonical SMILES: CC1=C(C(=NC2=CC=CC=C12)SC3=CC=C(C=C3)Br)C(=O)C=CC4=CC=C(C=C4)F
• Isomeric SMILES: CC1=C(C(=NC2=CC=CC=C12)SC3=CC=C(C=C3)Br)C(=O)/C=C/C4=CC=C(C=C4)F
• Molecular Formula: C25H17BrFNOS
• Molecular Weight: 478.4 g/mol

Description

(E)-1-[2-(4-bromophenyl)sulfanyl-4-methylquinolin-3-yl]-3-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C25H17BrFNOS and its molecular weight is 478.38. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Drug Development

Compounds with complex structures similar to "(E)-1-[2-(4-bromophenyl)sulfanyl-4-methylquinolin-3-yl]-3-(4-fluorophenyl)prop-2-en-1-one" often serve as key intermediates in the synthesis of pharmaceuticals and biologically active molecules. Their synthesis involves novel methodologies for constructing heterocyclic compounds, which are essential cores for many drugs. For instance, the formation of quinoline derivatives is pivotal in medicinal chemistry due to their broad spectrum of biological activities. These activities include anti-tumor, anti-bacterial, and anti-viral properties, among others (Danao et al., 2021). The development and optimization of synthetic routes for such compounds are crucial for advancing drug discovery and development.

Antioxidant and Chemopreventive Research

Compounds containing phenyl and quinoline moieties often exhibit significant antioxidant properties. Research in this area focuses on identifying new antioxidants that can mitigate oxidative stress, a contributing factor to chronic diseases and aging. For example, studies on chlorogenic acid, a phenolic compound, have highlighted its antioxidative, anti-inflammatory, and neuroprotective effects (Naveed et al., 2018). Similarly, derivatives of quinoline and related heterocycles could be explored for their potential antioxidant and chemopreventive capabilities.